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Cat. No.: B1680888 Get Quote

In-depth Technical Guide to Scammonin I
For Researchers, Scientists, and Drug Development Professionals

Introduction
Scammonin I is a prominent resin glycoside, a class of complex glycolipids, predominantly

found in the roots of Convolvulus scammonia. Historically, the resin from this plant, known as

scammony, has been utilized for its potent purgative properties. Modern scientific inquiry has

unveiled a broader spectrum of biological activities, including cytotoxic and anticancer effects,

positioning Scammonin I and related compounds as subjects of interest in contemporary drug

discovery and development. This technical guide provides a comprehensive overview of

Scammonin I, with a focus on its chemical properties, isolation, and biological activities.

Chemical and Physical Properties
Scammonin I is the major resin glycoside found in Convolvulus scammonia, constituting up to

56.9% of the total resin glycoside content.[1] The root of the plant contains approximately 8%

resin.[2][3]
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Property Value Reference

CAS Number 131747-25-6 [1](--INVALID-LINK--)

Molecular Formula C50H84O21 [1](--INVALID-LINK--)

Molar Mass 1021.201 g·mol−1 [1](--INVALID-LINK--)

Class Resin Glycoside [2][3]

Source
Convolvulus scammonia

(roots)
[2][3]

Experimental Protocols
Isolation and Purification of Scammonin I
The following protocol is a synthesized methodology based on established procedures for the

isolation of resin glycosides from Convolvulus scammonia.

3.1.1. Extraction of Crude Resin Glycosides ('Jalapin')

Maceration: Air-dried and powdered roots of Convolvulus scammonia are macerated with

diethyl ether at room temperature to extract the ether-soluble resin glycoside fraction, often

referred to as 'jalapin'.

Solvent Evaporation: The ether extract is filtered, and the solvent is removed under reduced

pressure to yield a crude resinous extract.

3.1.2. Chromatographic Separation

Sephadex LH-20 Column Chromatography:

The crude resin extract is dissolved in a minimal amount of a suitable solvent (e.g.,

methanol) and applied to a Sephadex LH-20 column.

Elution is performed with an appropriate solvent system to separate the resin glycoside

fraction from other components.[1]

Successive Sephadex LH-20 Chromatography for Isolation of Scammonin I:
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The collected resin glycoside fraction is subjected to repeated chromatography on a

Sephadex LH-20 column.[1]

Fractions are monitored by thin-layer chromatography (TLC) to identify those containing

Scammonin I.

High-Performance Liquid Chromatography (HPLC) Purification (Optional):

For higher purity, the fractions enriched with Scammonin I can be further purified using

preparative reverse-phase HPLC.[4][5]

A C18 column is typically used with a gradient elution of acetonitrile and water.[6]

Structural Elucidation
The structure of Scammonin I is confirmed through a combination of spectroscopic

techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to

determine the connectivity of atoms and the stereochemistry of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the

molecular weight and elemental composition.

Biological Activities and Mechanism of Action
The resin from Convolvulus scammonia, rich in Scammonin I, exhibits a range of biological

activities.

Purgative Effect
The most well-documented activity of scammony resin is its strong purgative effect.

Mechanism of Action: Upon oral administration, the resin glycosides are believed to be inactive

until they reach the duodenum. Here, they interact with bile salts to form a potent purgative

complex. This complex then irritates the intestinal mucosa, leading to an increase in fluid

secretion and enhanced peristaltic movement, resulting in a laxative effect.[1] Some resin
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glycosides have been shown to increase the tonus of the colon, potentially through interaction

with acetylcholine receptors.[7]
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Proposed Mechanism of Purgative Action

Cytotoxic and Anticancer Activity
Extracts of Convolvulus scammonia have demonstrated significant cytotoxic and anticancer

properties.

Extract/Compound Cell Line/Model Activity Reference

Methanolic Extract
Madin-Darby Bovine

Kidney (MDBK) cells
IC50: 38.86 μg/ml

Aqueous Extract
Mice with H22 tumor

cells

87.1% reduction in

tumor size at 1.2

mg/kg

[1]

Crude Alkaloidal

Extract

Mice with H22 tumor

cells

87.9% reduction in

tumor size at 1 mg/kg
[1]

Crude Alkaloidal

Extract
H22 tumor cells Induction of apoptosis [2]

Mechanism of Action: The anticancer effects of Convolvulus scammonia extracts are linked to

the disruption of microtubules in cancer cells.[1] This disruption can lead to cell cycle arrest and

the induction of apoptosis (programmed cell death).[2]
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Proposed Anticancer Mechanism of Action

Future Directions
While the biological activities of crude extracts of Convolvulus scammonia are well-

documented, further research is required to elucidate the specific contributions of Scammonin
I to these effects. Future studies should focus on:

Isolation of pure Scammonin I to determine its specific IC50 values against a panel of

cancer cell lines.

In-depth mechanistic studies to identify the specific signaling pathways modulated by

Scammonin I in both its purgative and anticancer activities.

Preclinical studies to evaluate the in vivo efficacy and safety profile of purified Scammonin I.

This in-depth understanding will be crucial for the potential development of Scammonin I as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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